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Compound of Interest

Compound Name: HD-800

Cat. No.: B1192844 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the proper handling,

storage, and application of HD-800, a high-affinity and selective colchicine site tubulin inhibitor.

1. Compound Information

HD-800 is a potent small molecule inhibitor of tubulin polymerization. It binds to the colchicine

site on β-tubulin, disrupting microtubule dynamics, which leads to cell cycle arrest and

apoptosis. Its chemical name is N-(4-Methoxyphenyl)-N,5-dimethylfuro[2,3-d]pyrimidin-4-

amine.
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Property Value

IUPAC Name
N-(4-Methoxyphenyl)-N,5-dimethylfuro[2,3-

d]pyrimidin-4-amine

Molecular Formula C₁₅H₁₅N₃O₂

Molecular Weight 269.30 g/mol

CAS Number Not available

Appearance Solid

Purity >98%

Solubility Soluble in DMSO

2. Storage and Handling

Proper storage and handling of HD-800 are crucial to maintain its stability and ensure user

safety.

Condition Recommendation

Long-term Storage Store at -20°C for several months to years.

Short-term Storage Store at 0-4°C for days to weeks.[1]

Shipping
Shipped at ambient temperature as a non-

hazardous chemical.[1]

Handling

Handle in a well-ventilated area. Avoid direct

contact with skin and eyes. Wear appropriate

personal protective equipment (PPE), including

gloves, lab coat, and safety glasses.

Stability

The product is stable for a few weeks during

ordinary shipping and customs procedures.[1]

For long-term stability, follow the recommended

storage conditions.
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3. Mechanism of Action and Signaling Pathway

HD-800 functions as a microtubule-destabilizing agent by binding to the colchicine site on β-

tubulin. This binding prevents the polymerization of tubulin dimers into microtubules. The

disruption of microtubule dynamics interferes with the formation of the mitotic spindle, a critical

structure for chromosome segregation during cell division. This leads to an arrest of the cell

cycle at the G2/M phase, ultimately triggering the intrinsic apoptotic pathway and programmed

cell death.
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Preparation

Assay Execution Data Acquisition Data Analysis

Prepare Tubulin Solution
(e.g., 10 µM)

Mix Tubulin and HD-800
in a 96-well plate

Prepare Serial Dilutions
of HD-800 in Assay Buffer

Prepare GTP Solution

Incubate at 37°C Initiate Polymerization
by adding GTP

Measure Absorbance at 340 nm
over time (e.g., 60 min) Plot Absorbance vs. Time Calculate IC₅₀ Value

Preparation

Assay Execution Data Acquisition Data Analysis

Prepare Tubulin Solution

Incubate Tubulin with
HD-800 and [³H]Colchicine

Prepare HD-800 Solution
(Test Compound)

Prepare [³H]Colchicine
Solution

Separate Protein-Bound
and Free [³H]Colchicine

(e.g., charcoal adsorption)

Measure Radioactivity of
Protein-Bound Fraction
(Scintillation Counting)

Calculate Percentage
Inhibition of

[³H]Colchicine Binding

Cell Culture Compound Treatment Viability Measurement Data Analysis

Seed Cancer Cell Lines
in 96-well plates Incubate for 24 hours Treat cells with serial

dilutions of HD-800 Incubate for 48-72 hours Add Viability Reagent
(e.g., SRB, MTT) Incubate as required Measure Absorbance Plot % Growth Inhibition

vs. Concentration
Calculate GI₅₀, TGI,

and LC₅₀ values

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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